Cas no 1261580-82-8 (2-Bromo-4'-fluoro-2'-(trifluoromethyl)propiophenone)

• Product Name: 2-Bromo-4'-fluoro-2'-(trifluoromethyl)propiophenone
• CAS No: 1261580-82-8
• MF: C₁₀H₇BrF₄O
• MW: 299.059596300125
• CID: 4984789
• Update Time: 2025-08-04

2-Bromo-4'-fluoro-2'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4'-fluoro-2'-(trifluoromethyl)propiophenone

• Inchi： 1S/C10H7BrF4O/c1-5(11)9(16)7-3-2-6(12)4-8(7)10(13,14)15/h2-5H,1H3
• InChI Key： KDXVMJXMCQDLOP-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=CC=1C(F)(F)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 266
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-4'-fluoro-2'-(trifluoromethyl)propiophenone

2-Bromo-4'-fluoro-2'-(trifluoromethyl)propiophenone (CAS 1261580-82-8): A Versatile Fluorinated Building Block

2-Bromo-4'-fluoro-2'-(trifluoromethyl)propiophenone (CAS 1261580-82-8) is a highly specialized fluorinated aromatic ketone that has gained significant attention in pharmaceutical and materials science research. This compound, featuring both bromo and trifluoromethyl substituents, serves as a valuable intermediate in organic synthesis. Its unique molecular structure makes it particularly interesting for researchers developing novel bioactive molecules and advanced materials.

The compound's fluorinated propiophenone core structure contributes to its growing importance in medicinal chemistry. Fluorinated compounds currently represent one of the hottest trends in drug discovery, with approximately 30% of newly approved drugs containing fluorine atoms. The presence of both 4'-fluoro and 2'-(trifluoromethyl) groups in this molecule enhances its potential as a building block for drug candidates, particularly in the development of kinase inhibitors and other targeted therapies.

From a synthetic chemistry perspective, 2-Bromo-4'-fluoro-2'-(trifluoromethyl)propiophenone offers multiple reactive sites for further functionalization. The bromo substituent at the 2-position allows for various cross-coupling reactions, while the propiophenone carbonyl group can participate in nucleophilic additions or reductions. These characteristics make it a versatile precursor for creating diverse molecular architectures, answering the growing demand for structurally complex intermediates in modern organic synthesis.

The compound's thermal and chemical stability, imparted by its fluorinated aromatic system, has sparked interest in materials science applications. Researchers are exploring its potential as a monomer or additive in specialty polymers, particularly those requiring enhanced thermal stability or unique electronic properties. This aligns with current industry trends toward high-performance materials for electronics and coatings applications.

Analytical characterization of CAS 1261580-82-8 typically involves advanced techniques such as NMR spectroscopy (particularly ¹⁹F NMR), mass spectrometry, and X-ray crystallography. The distinct NMR signals from its fluoro and trifluoromethyl groups serve as valuable diagnostic markers for reaction monitoring, addressing a common challenge in fluorinated compound synthesis.

In pharmaceutical research, this compound has shown promise as a precursor to various bioactive molecules. Its structural features are particularly relevant to current drug discovery efforts targeting neurological disorders and metabolic diseases, two areas receiving substantial research funding worldwide. The trifluoromethyl propiophenone moiety is known to influence pharmacokinetic properties, potentially improving metabolic stability and membrane permeability of drug candidates.

From a commercial perspective, 2-Bromo-4'-fluoro-2'-(trifluoromethyl)propiophenone has seen growing demand from contract research organizations and academic laboratories. Suppliers typically offer this compound with high purity (>97%) to meet the stringent requirements of pharmaceutical applications. Current market trends indicate increasing interest in such multifunctional fluorinated building blocks, driven by the expanding fluorochemicals sector.

Environmental and handling considerations for this compound follow standard laboratory safety protocols for brominated aromatic compounds. While not classified as hazardous under most regulatory frameworks, proper personal protective equipment is recommended during handling, reflecting the broader chemical industry's emphasis on workplace safety and responsible material management.

The synthesis of CAS 1261580-82-8 typically involves Friedel-Crafts acylation followed by selective bromination, with recent literature reporting improved yields through optimized reaction conditions. These methodological advances respond to the chemical community's ongoing quest for more efficient and sustainable synthetic routes to valuable intermediates.

Looking forward, 2-Bromo-4'-fluoro-2'-(trifluoromethyl)propiophenone is poised to maintain its relevance in chemical research. Its unique combination of substituents addresses several current challenges in medicinal chemistry and materials science, including the need for structurally diverse fluorinated compounds and stable aromatic intermediates. As research into fluorinated compounds continues to expand, this specialized building block will likely find new applications in emerging technologies.